Cas no 68867-17-4 (1,3-benzothiazole-5-carboxylic acid)

68867-17-4 structure
Product name:1,3-benzothiazole-5-carboxylic acid
1,3-benzothiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- Benzothiazole-5-carboxylic acid
- 1,3-Benzothiazole-5-carboxylic acid
- 5-Benzothiazolecarboxylic Acid
- 3-Fluoro-4-methylpyridine-2-carbonitrile
- C8H5NO2S
- 1,3-benzothiazole-5-carboxylic acid(SALTDATA: FREE)
- benzo[d]thiazole-5-carboxylic acid
- Benzothiazole-5-carboxylicacid
- RBIZQDIIVYJNRS-UHFFFAOYSA-N
- benzo[d]thiazole-5-carboxylicacid
- PubChem10453
- 5-Benzothiazolecarboxylicacid
- 5-Carboxy-1,3-benzothiazole
- benzothiazol-5-ylcarboxylic acid
- 1,3-Benzothiazole-5-carboxylic
- SB
- SY027147
- A9143
- AB29416
- 68867-17-4
- EN300-123358
- F2191-0008
- CHEMBL3596391
- Z1203159514
- CS-D0851
- AM20050491
- benzothiazole-5-carboxylic acid, AldrichCPR
- J-519735
- DTXSID20370737
- AKOS006337760
- SCHEMBL261022
- FT-0647498
- AC-28406
- MFCD06796380
- FS-2678
- DB-029472
- 1,3-benzothiazole-5-carboxylic acid
-
- MDL: MFCD06796380
- Inchi: 1S/C8H5NO2S/c10-8(11)5-1-2-7-6(3-5)9-4-12-7/h1-4H,(H,10,11)
- InChI Key: RBIZQDIIVYJNRS-UHFFFAOYSA-N
- SMILES: S1C([H])=NC2C([H])=C(C(=O)O[H])C([H])=C([H])C1=2
Computed Properties
- Exact Mass: 179.00400
- Monoisotopic Mass: 179.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 78.4
Experimental Properties
- Color/Form: Pale yellow crystal powder
- Density: 1.509
- Melting Point: No data available
- Boiling Point: 387.7°C at 760 mmHg
- Flash Point: 387.668 °C at 760 mmHg
- Refractive Index: 1.732
- PSA: 78.43000
- LogP: 1.99450
- Vapor Pressure: No data available
1,3-benzothiazole-5-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:Sealed in dry,2-8°C
1,3-benzothiazole-5-carboxylic acid Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3-benzothiazole-5-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-123358-0.05g |
1,3-benzothiazole-5-carboxylic acid |
68867-17-4 | 95.0% | 0.05g |
$25.0 | 2025-03-21 | |
Enamine | EN300-123358-0.5g |
1,3-benzothiazole-5-carboxylic acid |
68867-17-4 | 95.0% | 0.5g |
$85.0 | 2025-03-21 | |
Enamine | EN300-123358-2.5g |
1,3-benzothiazole-5-carboxylic acid |
68867-17-4 | 95.0% | 2.5g |
$162.0 | 2025-03-21 | |
abcr | AB213101-5 g |
Benzothiazole-5-carboxylic acid, 95%; . |
68867-17-4 | 95% | 5 g |
€552.30 | 2023-07-20 | |
eNovation Chemicals LLC | K36434-1g |
benzo[d]thiazole-5-carboxylicacid |
68867-17-4 | 97% | 1g |
$160 | 2024-06-08 | |
Ambeed | A149351-5g |
Benzothiazole-5-carboxylic acid |
68867-17-4 | 95% | 5g |
$125.0 | 2025-02-21 | |
Ambeed | A149351-250mg |
Benzothiazole-5-carboxylic acid |
68867-17-4 | 95% | 250mg |
$17.0 | 2025-02-21 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB126459-1G |
1,3-benzothiazole-5-carboxylic acid |
68867-17-4 | 97% | 1g |
¥ 831.00 | 2023-04-04 | |
Key Organics Ltd | FS-2678-10MG |
1,3-Benzothiazole-5-carboxylic acid |
68867-17-4 | >95% | 10mg |
£63.00 | 2025-02-09 | |
Fluorochem | 066307-250mg |
1,3-Benzothiazole-5-carboxylic acid |
68867-17-4 | 97% | 250mg |
£33.00 | 2022-03-01 |
1,3-benzothiazole-5-carboxylic acid Related Literature
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1. Translating endoplasmic reticulum biology into the clinic: a role for ER-targeted natural products?David M. Pereira,Patrícia Valentão,Georgina Correia-da-Silva,Natércia Teixeira,Paula B. Andrade Nat. Prod. Rep., 2015,32, 705-722
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Yahui Yang,Siyuan Xing,Zecong Fang,Helen Koo Lab Chip, 2017,17, 926-935
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Valery A. Barachevsky,Yury A. Puankov,Tatyana M. Valova,Olga I. Kobeleva,K. Lyssenko New J. Chem., 2009,33, 2267-2277
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Jie Xue,Jiawei Chen,Jizhong Song,Leimeng Xu,Haibo Zeng J. Mater. Chem. C, 2017,5, 11018-11024
-
Y. Guo,J.-M. Basset,H. Kameyama Chem. Commun., 2015,51, 12044-12047
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:68867-17-4)1,3-benzothiazole-5-carboxylic acid

Purity:99%/99%
Quantity:5g/25g
Price ($):248.0/1232.0